Cas no 170850-39-2 (Oxazole, 5-[4-(bromomethyl)phenyl]-)

• Product Name: Oxazole, 5-[4-(bromomethyl)phenyl]-
• CAS No: 170850-39-2
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 1357960
• PubChem ID: 22358115
• Update Time: 2025-04-20

Oxazole, 5-[4-(bromomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-[4-(bromomethyl)phenyl]-
• PGWXSOHYPOHPRI-UHFFFAOYSA-N
• 5-(4-bromomethyl-phenyl)-oxazole
• DB-206530
• 170850-39-2
• C90981
• SCHEMBL5567984
• 5-[4-(Bromomethyl)phenyl]oxazole
• 5-(4-(bromomethyl)phenyl)oxazole

• Inchi： 1S/C10H8BrNO/c11-5-8-1-3-9(4-2-8)10-6-12-7-13-10/h1-4,6-7H,5H2
• InChI Key： PGWXSOHYPOHPRI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C2=CN=CO2)=CC=1

Computed Properties

• Exact Mass: 236.97894
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles